![molecular formula C17H13N3O5S2 B2523077 4-(methylsulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide CAS No. 896339-03-0](/img/structure/B2523077.png)
4-(methylsulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(methylsulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide” is a chemical compound. Based on its nomenclature, it is a benzamide derivative with a thiazole ring and a nitrophenyl group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as 4-(3-nitrophenyl)thiazol-2-ylhydrazone derivatives have been synthesized and evaluated for their inhibitory effect on human monoamine oxidase (hMAO) A and B isoforms .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains a benzamide core structure, a thiazole ring, a nitrophenyl group, and a methylsulfonyl group .
Scientific Research Applications
Organic Synthesis and Green Chemistry
One facet of research focuses on the synthesis of complex organic molecules that serve as versatile intermediates for producing metal passivators and light-sensitive materials. For instance, the practical synthesis of 5,5′-Methylene-bis(benzotriazole) demonstrates the utility of such compounds in green chemistry applications, highlighting an efficient, environmentally benign methodology for producing industrially relevant chemicals (Gu, Yu, Zhang, & Xu, 2009).
Pharmacological Potential
Another area of exploration is the pharmacological properties of sulfonamides and related compounds. The primary sulfonamide moiety, present in many clinically used drugs, suggests that derivatives of "4-(methylsulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide" could have significant therapeutic value. Research on sulfonamides reveals their potential in addressing conditions like glaucoma, cancer, and infectious diseases through inhibition of enzymes such as carbonic anhydrases (Carta, Scozzafava, & Supuran, 2012).
Environmental Applications
In the context of environmental science, compounds like mesotrione, which shares functional similarities with the subject compound, are used as herbicides that demonstrate effective control of weeds in agricultural settings without posing significant risks to humans or the environment. This indicates a favorable toxicological and environmental profile, underscoring the importance of such chemicals in sustainable agriculture (Carles, Joly, & Joly, 2017).
Safety and Hazards
Properties
IUPAC Name |
4-methylsulfonyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O5S2/c1-27(24,25)14-7-5-11(6-8-14)16(21)19-17-18-15(10-26-17)12-3-2-4-13(9-12)20(22)23/h2-10H,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQYSMJACKIWSIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.